1-(azepan-1-yl)-2-(2-((3,5-dimethoxybenzyl)sulfonyl)-1H-benzo[d]imidazol-1-yl)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[2-[(3,5-dimethoxyphenyl)methylsulfonyl]benzimidazol-1-yl]ethanone
• InChI: InChI=1S/C24H29N3O5S/c1-31-19-13-18(14-20(15-19)32-2)17-33(29,30)24-25-21-9-5-6-10-22(21)27(24)16-23(28)26-11-7-3-4-8-12-26/h5-6,9-10,13-15H,3-4,7-8,11-12,16-17H2,1-2H3
• InChI Key: UTNZSEDZRAZQNQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CS(=O)(=O)C2=NC3=CC=CC=C3N2CC(=O)N4CCCCCC4)OC
• Molecular Formula: C24H29N3O5S
• Molecular Weight: 471.6 g/mol

Description

1-(azepan-1-yl)-2-(2-((3,5-dimethoxybenzyl)sulfonyl)-1H-benzo[d]imidazol-1-yl)ethanone is a useful research compound. Its molecular formula is C24H29N3O5S and its molecular weight is 471.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photoisomerization and Synthesis Techniques

• A study by Kowalewski and Margaretha explored photoisomerization processes, highlighting methods for manipulating molecular structures through light exposure, which can be fundamental for developing photosensitive drugs or materials (Kowalewski & Margaretha, 1993).

Heterocyclic Compound Formation

• Research on the synthesis and identification of compounds from 2-aminobenzimidazole by Adnan et al. detailed the preparation of oxazepine, pyrazole, and isoxazole derivatives, which are significant for pharmaceutical developments (Adnan, Hassan, & Thamer, 2014).

Catalyzed Reaction Innovations

• Zhang et al. reported on a phosphine-catalyzed reaction for synthesizing benzo[b]azepin-3-ones, demonstrating advanced techniques for building complex molecules that could lead to new drug discoveries (Zhang, Cai, Hong, & Kwon, 2019).

Biological Activity Assessments

• Verma et al. conducted synthesis, antimicrobial, anticancer, and QSAR studies of 1-[4-(substituted phenyl)-2-(substituted phenyl azomethyl)-benzo[b]-[1,4]diazepin-1-yl]-2-substituted phenylaminoethanones, showcasing the potential for discovering new therapeutic agents (Verma, Kumar, Narasimhan, Ramasamy, Mani, Mishra, & Majeed, 2015).